Cas no 54322-31-5 (4-(2-Bromoethyl)benzenesulfonic Acid)

• Product Name: 4-(2-Bromoethyl)benzenesulfonic Acid
• CAS No: 54322-31-5
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• MDL: MFCD01861279
• CID: 369737
• PubChem ID: 87564886
• Update Time: 2025-06-10

4-(2-Bromoethyl)benzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(2-bromoethyl)-
• 4-(2-BROMOETHYL)BENZENESULFONIC ACID
• EINECS 259-094-9
• Benzenesulfonic acid, 4-(2-bromoethyl)-
• p-(2-Bromoethyl)benzenesulphonic acid
• Benzenesulfonic acid, p-(2-bromoethyl)-
• XRPCDXSRXPQUKT-UHFFFAOYSA-N
• 4-(2-Bromoethyl)benzenesulfonicAcid
• p-beta-bromoethylbenzenesulfonic acid
• FCH1321004
• NS00033040
• T71040
• DTXSID0068945
• CS-0327026
• B2006
• A870490
• MFCD01861279
• FT-0640239
• 2-(Piperidin-1-ylsulfonyl)phenylboronicacid
• AKOS025295446
• 54322-31-5
• SCHEMBL314445
• BS-44040
• DB-052538
• 4-(2-Bromoethyl)benzenesulfonic Acid

• MDL： MFCD01861279
• Inchi： 1S/C8H9BrO3S/c9-6-5-7-1-3-8(4-2-7)13(10,11)12/h1-4H,5-6H2,(H,10,11,12)
• InChI Key： XRPCDXSRXPQUKT-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1)S(=O)(=O)O

Computed Properties

• Exact Mass: 263.94600
• Monoisotopic Mass: 263.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.675
• Melting Point: 82.0 to 86.0 deg-C
• Refractive Index: 1.599
• PSA: 62.75000
• LogP: 2.95150
• Solubility: Not determined

4-(2-Bromoethyl)benzenesulfonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： 36/37/39
• Safety Term：36/37/39
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 4-(2-Bromoethyl)benzenesulfonic Acid

Comprehensive Guide to 4-(2-Bromoethyl)benzenesulfonic Acid (CAS No. 54322-31-5): Properties, Applications, and Industry Insights

4-(2-Bromoethyl)benzenesulfonic Acid (CAS No. 54322-31-5) is a specialized sulfonic acid derivative with a bromoethyl functional group, making it a versatile intermediate in organic synthesis and industrial applications. This compound has garnered significant attention due to its unique chemical properties, including its water solubility and reactivity, which enable its use in pharmaceuticals, agrochemicals, and material science. Researchers and manufacturers frequently search for bromoethyl benzene derivatives or sulfonic acid intermediates to explore novel synthetic pathways or optimize production processes.

The growing demand for high-purity chemical intermediates in drug development has increased interest in CAS 54322-31-5. Its molecular structure allows for further functionalization, making it valuable in designing biocompatible polymers and targeted drug delivery systems. Recent studies highlight its potential in creating pH-sensitive materials, aligning with the trend toward smart biomaterials in medical research. Environmental considerations also drive innovation, as industries seek eco-friendly sulfonation methods to reduce waste.

From a technical perspective, 4-(2-Bromoethyl)benzenesulfonic Acid exhibits stability under controlled conditions, with a melting point range of 210–215°C. Its electrophilic bromo group facilitates nucleophilic substitution reactions, while the sulfonate moiety enhances solubility in polar solvents. These traits are critical for applications like ion-exchange resins or catalysis, where precise molecular interactions are required. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing quality concerns in GMP-compliant synthesis.

Emerging trends in green chemistry have spurred investigations into safer alternatives to traditional bromination processes. While 54322-31-5 remains integral to research, scientists are exploring microwave-assisted synthesis to improve yield and reduce energy consumption. Additionally, its role in surfactant formulations has been revisited, particularly for biodegradable detergents, reflecting consumer demand for sustainable products. Regulatory compliance, such as REACH certification, further underscores its safe handling protocols.

In conclusion, 4-(2-Bromoethyl)benzenesulfonic Acid (CAS No. 54322-31-5) bridges fundamental research and industrial innovation. Its adaptability in multi-step syntheses and compatibility with advanced manufacturing techniques position it as a key player in evolving chemical landscapes. As interdisciplinary collaborations grow, this compound may unlock breakthroughs in renewable energy storage or nanotechnology, answering pressing questions in modern science.